Cas no 1361697-51-9 (2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl
• CAS No: 1361697-51-9
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4996055
• Update Time: 2025-05-20

2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-6-3-9(12(16)11(15)4-6)8-2-1-7(17)5-10(8)13(18)19/h1-5,13H
• InChI Key： NVRHXGOHEFMZPE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=CC=1C(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl

Comprehensive Analysis of 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361697-51-9)

The compound 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361697-51-9) is a highly specialized organofluorine and organochlorine derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications. This polyhalogenated biphenyl features a difluoromethyl group at the 2' position and a fluorine substituent at the 4' position, combined with trichlorination at the 2, 3, and 5 positions of the biphenyl core. Such intricate substitution patterns make it a subject of interest for researchers exploring advanced organic synthesis and material science.

In the context of modern chemical research, 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl is often discussed alongside emerging trends such as sustainable chemistry and green synthesis. Researchers are particularly interested in its potential role as a building block for high-performance materials, including liquid crystals and organic semiconductors. The compound's electronic properties, influenced by its halogen-rich structure, make it a candidate for optoelectronic applications, aligning with the growing demand for energy-efficient technologies.

One of the most frequently searched questions about this compound revolves around its synthetic pathways. The preparation of 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura or Ullmann coupling, followed by selective halogenation steps. Recent advancements in catalytic fluorination have also opened new avenues for its efficient synthesis, addressing the challenges associated with introducing fluorine atoms into complex organic frameworks.

The physicochemical properties of CAS No. 1361697-51-9 are another area of keen interest. Its molecular weight, solubility, and thermal stability are critical parameters for applications in polymer chemistry and pharmaceutical intermediates. For instance, the compound's lipophilicity, enhanced by its halogenated structure, makes it a potential candidate for drug discovery programs targeting central nervous system disorders.

Environmental and toxicity profiles of polyhalogenated biphenyls are also hot topics in scientific discussions. While 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl is not classified as a hazardous substance, its biodegradability and ecological impact are subjects of ongoing research. This aligns with the broader industry focus on eco-friendly chemicals and regulatory compliance, particularly in regions with stringent chemical safety standards.

From a commercial perspective, the demand for halogenated aromatic compounds like 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl is driven by their versatility in agrochemicals and electronic materials. Companies specializing in fine chemicals are increasingly investing in custom synthesis services to meet the needs of R&D laboratories and industrial applications. The compound's patent landscape and intellectual property considerations are also critical for stakeholders in the chemical manufacturing sector.

In summary, 2'-(Difluoromethyl)-4'-fluoro-2,3,5-trichlorobiphenyl (CAS No. 1361697-51-9) represents a fascinating intersection of structural complexity and functional utility. Its relevance to cutting-edge fields like material science, medicinal chemistry, and sustainable technology ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.